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Compound of Interest

Compound Name: 2,6-Dimethylbenzamide

Cat. No.: B3022000 Get Quote

Introduction
2,6-Dimethylbenzamide is a substituted aromatic amide that serves as a valuable building

block in organic synthesis and medicinal chemistry. Its chemical structure, characterized by a

benzamide core with two methyl groups flanking the amide functionality, imparts unique steric

and electronic properties that influence its reactivity and biological activity. The ortho-methyl

groups sterically hinder the amide, causing it to be twisted out of the plane of the aromatic ring,

which can interrupt π-electron conjugation[1]. This guide provides a comprehensive overview

of 2,6-Dimethylbenzamide, detailing its chemical and physical properties, synthesis,

spectroscopic characterization, safety considerations, and applications for researchers,

scientists, and drug development professionals.

Chemical Identity and Physicochemical Properties
Proper identification and understanding of the physicochemical properties of a compound are

fundamental for its application in research and development.

Identifier:

CAS Number: 55321-98-7[2]

IUPAC Name: 2,6-dimethylbenzamide[2]

Molecular Formula: C₉H₁₁NO[2]
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SMILES: CC1=C(C(=CC=C1)C)C(=O)N[2]

InChIKey: NXDXMSTXCYCUGG-UHFFFAOYSA-N[2]

Physicochemical Data Summary Table:

Property Value Source

Molecular Weight 149.19 g/mol --INVALID-LINK--[2]

Appearance White crystalline solid --INVALID-LINK--

Melting Point 136 °C --INVALID-LINK--

Boiling Point 233.0 ± 29.0 °C (Predicted) --INVALID-LINK--

Solubility Soluble in organic solvents. --INVALID-LINK--

Topological Polar Surface Area 43.1 Å² --INVALID-LINK--[2]

Synthesis of 2,6-Dimethylbenzamide
The synthesis of 2,6-Dimethylbenzamide can be achieved through several routes, most

commonly starting from either 2,6-dimethylbenzoic acid or 2,6-dimethylbenzonitrile. The choice

of synthetic pathway often depends on the availability of starting materials and the desired

scale of the reaction.

Method 1: From 2,6-Dimethylbenzoic Acid
This is a classical two-step approach involving the conversion of the carboxylic acid to an acid

chloride, followed by amination.

Experimental Protocol:

Step 1: Synthesis of 2,6-Dimethylbenzoyl Chloride

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 10

g of 2,6-dimethylbenzoic acid in 22 g of thionyl chloride[3].
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Stir the mixture at reflux for 2 hours. The solid will gradually dissolve as the reaction

proceeds[3].

After the reaction is complete, remove the excess thionyl chloride by distillation under

reduced pressure. The crude 2,6-dimethylbenzoyl chloride is obtained as a yellow oil and

can be used in the next step without further purification[3].

Step 2: Synthesis of 2,6-Dimethylbenzamide

In a separate flask, prepare a solution of aqueous ammonia.

Cool the flask containing the ammonia solution in an ice bath.

Slowly add the crude 2,6-dimethylbenzoyl chloride dropwise to the cold ammonia solution

with vigorous stirring. A white precipitate of 2,6-Dimethylbenzamide will form immediately.

Continue stirring for an additional 30 minutes in the ice bath.

Collect the solid product by vacuum filtration and wash with cold water to remove any

ammonium chloride.

Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain

pure 2,6-Dimethylbenzamide.

DOT Diagram: Synthesis from 2,6-Dimethylbenzoic Acid
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Step 1: Acid Chloride Formation

Step 2: Amination
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Caption: Workflow for the synthesis of 2,6-Dimethylbenzamide from 2,6-dimethylbenzoic acid.

Method 2: From 2,6-Dimethylbenzonitrile
This method involves the hydrolysis of the nitrile group to an amide. This can be achieved

under either acidic or basic conditions.

Experimental Protocol (Acid-Catalyzed Hydrolysis):

In a round-bottom flask, dissolve 2,6-dimethylbenzonitrile in a suitable solvent such as a

mixture of a tertiary alcohol and water.

Add a strong acid catalyst, for example, concentrated sulfuric acid, to the solution[1].
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Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and carefully neutralize it

with a base (e.g., sodium bicarbonate solution).

The product, 2,6-Dimethylbenzamide, will precipitate out of the solution.

Collect the solid by filtration, wash with water, and purify by recrystallization.

Spectroscopic Characterization
Spectroscopic data is essential for the structural elucidation and purity confirmation of 2,6-
Dimethylbenzamide.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show

a singlet for the six protons of the two methyl groups, signals in the aromatic region for the

three protons on the benzene ring, and a broad signal for the two protons of the amide

group.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display

signals corresponding to the methyl carbons, the aromatic carbons (with different chemical

shifts for the substituted and unsubstituted carbons), and the carbonyl carbon of the amide

group.

IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands. Key

peaks include N-H stretching vibrations for the primary amide (typically two bands in the

region of 3100-3500 cm⁻¹), a strong C=O stretching vibration (amide I band) around 1640-

1680 cm⁻¹, and N-H bending vibrations (amide II band) around 1550-1640 cm⁻¹. C-H

stretching and bending vibrations for the aromatic ring and methyl groups will also be

present.

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺)

corresponding to the molecular weight of the compound (m/z = 149.19). Fragmentation

patterns can provide further structural information.

Reactivity and Chemical Behavior
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The chemical behavior of 2,6-Dimethylbenzamide is influenced by the steric hindrance around

the amide group. This can affect its ability to participate in reactions that involve the amide

nitrogen or carbonyl oxygen. For instance, the rate of hydrolysis of 2,6-Dimethylbenzamide is

expected to be slower compared to unhindered benzamides. The amide group can undergo

reduction to the corresponding amine, benzylamine, using strong reducing agents like lithium

aluminum hydride.

Applications in Research and Development
While 2,6-Dimethylbenzamide itself is primarily a synthetic intermediate, its derivatives have

shown significant potential in medicinal chemistry.

Anticonvulsant Activity: A notable derivative, N-(5-methylisoxazol-3-yl)-2,6-
dimethylbenzamide (D2916), has been identified as an anticonvulsant[4]. The metabolic

pathways of this compound have been studied, indicating that the aryl methyl group is a

primary site of oxidation[4].

Neuroleptic Agents: Derivatives of 2,6-dialkoxybenzamides have been synthesized and

evaluated as potential neuroleptic agents, demonstrating potent dopamine receptor blocking

activities[5]. This suggests that the 2,6-disubstituted benzamide scaffold is a promising

pharmacophore for the development of antipsychotic drugs[5].

Organic Synthesis: As a chemical intermediate, 2,6-Dimethylbenzamide can be used to

introduce the 2,6-dimethylbenzoyl group into molecules, which can be a key structural motif

in various biologically active compounds.

DOT Diagram: Application Areas

2,6-Dimethylbenzamide Synthetic Intermediate Medicinal Chemistry

Anticonvulsants (e.g., D2916)

Neuroleptic Agents
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Caption: Key application areas of 2,6-Dimethylbenzamide and its derivatives.

Safety and Handling
As with any chemical, proper safety precautions should be taken when handling 2,6-
Dimethylbenzamide.

Hazard Identification: It is classified as harmful if swallowed and can cause skin, eye, and

respiratory tract irritation.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat. Use in a well-ventilated area or with a fume hood.

Handling: Avoid creating dust. Avoid contact with skin, eyes, and clothing. Do not ingest or

inhale.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials.

Conclusion
2,6-Dimethylbenzamide is a compound of significant interest due to its unique structural

features and its role as a precursor to pharmacologically active molecules. This guide has

provided a detailed overview of its properties, synthesis, and applications, offering a valuable

resource for professionals in the fields of chemical synthesis and drug discovery. Further

research into the derivatives of 2,6-Dimethylbenzamide may lead to the development of new

therapeutic agents with improved efficacy and safety profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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